Cas no 111394-46-8 (Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy-)
111394-46-8 structure
Product Name:Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy-
CAS No:111394-46-8
MF:C17H20O5
MW:304.337705612183
CID:202351
Update Time:2024-11-05
Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy-
- CombretastatinB2
- Phenol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy-
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- Inchi: 1S/C17H20O5/c1-20-15-7-6-11(8-13(15)18)4-5-12-9-14(19)17(22-3)16(10-12)21-2/h6-10,18-19H,4-5H2,1-3H3
- InChI Key: BETOGTZTMXFWKW-UHFFFAOYSA-N
- SMILES: C1(O)=CC(CCC2=CC=C(OC)C(O)=C2)=CC(OC)=C1OC
Computed Properties
- Exact Mass: 304.1311
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- XLogP3: 2.156
Experimental Properties
- Density: 1.208±0.06 g/cm3(Predicted)
- Boiling Point: 464.8±40.0 °C(Predicted)
- PSA: 68.15
- pka: 9?+-.0.15(Predicted)
Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
111394-46-8 (Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy-) Related Products
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